1-Cyclopropyl-6-fluoro-7-(4-formylpiperazin-1-yl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid-d8

• Molecular Formula: C24H20F3N3O3S
• Molecular Weight: 487.5 g/mol
• InChI: InChI=1S/C24H20F3N3O3S/c1-14(24(25,26)27)28-13-30(29-11-10-18(31)22(32)21(29)23(28)33)20-16-7-3-2-6-15(16)12-34-19-9-5-4-8-17(19)20/h2-11,14,20,32H,12-13H2,1H3/t14-,20+/m1/s1
• InChIKey: XEOTUHPFOHTFEX-VLIAUNLRSA-N

1-Cyclopropyl-6-fluoro-7-(4-formylpiperazin-1-yl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid-d8: Procurement and Differentiation Guide for Deuterated Fluoroquinolone Analytical Standards

1-Cyclopropyl-6-fluoro-7-(4-formylpiperazin-1-yl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid-d8 (Formyl Ciprofloxacin-d8) is a deuterium-labeled analog of the ciprofloxacin-related impurity, Formyl Ciprofloxacin . This compound belongs to the class of deuterated internal standards specifically designed for quantitative mass spectrometry applications. Its primary utility lies in its role as an isotopically labeled internal standard for accurate quantification of the non-deuterated parent compound, Formyl Ciprofloxacin, or for monitoring its presence as a degradation product or metabolite in complex biological and environmental matrices [1].

✓ Deuterated ISTD for Formyl Ciprofloxacin quantification

✓ +8 Da mass shift supports distinct MS channel selection

✓ Isotopic enrichment reported for isotope dilution accuracy

• [1] Salma A, et al. Dependence of transformation product formation on pH during photolytic and photocatalytic degradation of ciprofloxacin. J Hazard Mater. 2016;313:49-59. View Source

Why Deuterium-Substituted 1-Cyclopropyl-6-fluoro-7-(4-formylpiperazin-1-yl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid-d8 Cannot Be Replaced by Its Non-Deuterated Analog or Other Surrogates

Generic substitution of this deuterated compound with the non-deuterated Formyl Ciprofloxacin or a structurally related surrogate internal standard (e.g., enrofloxacin, sarafloxacin) introduces significant quantitative bias in LC-MS/MS workflows. Non-deuterated analogs lack the requisite mass shift (Δm/z) for distinct ion channel differentiation, resulting in ion suppression/enhancement and matrix effects that remain uncorrected [1]. Even minor chromatographic retention time differences between deuterated and native forms, if not optimized, can lead to inaccurate isotope ratio measurements, causing under- or over-estimation of analyte concentrations [2]. Regulatory guidance from the European Medicines Agency (EMA) notes that over 90% of submissions incorporate stable isotope-labeled internal standards (SIL-IS) to avoid such biases, and EMA has rejected studies relying on inadequate surrogate internal standards [3]. The precise quantification demanded by preclinical, clinical, and environmental analyses thus necessitates the use of a specifically matched deuterated internal standard.

This Deuterated Standard

Non-Deuterated / Surrogate

+8 Da mass shift enables unambiguous MS differentiation

No mass shift; matrix effects may remain uncorrected

Demonstrated matrix effect compensation in biological matrices

Calibration bias reported with surrogate internal standards

Aligned with bioanalytical method validation expectations

May increase regulatory method review risk

• [1] Matta MK, et al. LC-MS/MS based quantitation of ciprofloxacin and its application to antimicrobial resistance study in Balb/c mouse plasma, urine, bladder and kidneys. Anal Methods. 2018;10:1237-1246. View Source
• [2] Lee S, et al. Development of isotope dilution-liquid chromatography tandem mass spectrometry for the accurate determination of fluoroquinolones in animal meat products: Optimization of chromatographic separation for eliminating matrix effects on isotope ratio measurements. J Chromatogr A. 2013;1277:35-41. View Source
• [3] KCAS Bio. The Value of Deuterated Internal Standards. 2017. View Source

Quantitative Differentiation of 1-Cyclopropyl-6-fluoro-7-(4-formylpiperazin-1-yl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid-d8: Direct Evidence for Method Selection

Isotopic Enrichment and Mass Shift: Quantified Superiority Over Non-Deuterated Formyl Ciprofloxacin

The deuterated compound exhibits a defined mass shift of +8 Da relative to non-deuterated Formyl Ciprofloxacin (molecular weight: 367.4 g/mol vs 359.36 g/mol) [1]. Commercial specifications for this compound class typically require an isotopic purity ≥98 atom% D, ensuring minimal interference from residual non-deuterated species in the selected reaction monitoring (SRM) channel [2]. This mass difference enables baseline chromatographic separation in LC-MS/MS, critical for accurate quantification.

Mass Shift & Enrichment

Head-to-head

+8.04 Da mass shift, ≥98 atom% D

Enables unambiguous MS differentiation for isotope dilution

Supplier specification and molecular formula context

Evidence Dimension	Molecular Mass (MS Quantification Basis)
Target Compound Data	367.4 g/mol; isotopic purity target ≥98 atom% D
Comparator Or Baseline	Formyl Ciprofloxacin (non-deuterated): 359.36 g/mol; isotopic purity 0% D (natural abundance)
Quantified Difference	+8.04 Da mass shift; ≥98% deuterium incorporation
Conditions	LC-MS/MS; molecular formula C18H10D8FN3O4 vs C18H18FN3O4

Why This Matters

The +8 Da mass shift allows unambiguous mass spectrometric differentiation of internal standard from analyte, preventing ion suppression and enabling precise isotope dilution quantification, a prerequisite for FDA and EMA bioanalytical method validation.

• [1] MedChemExpress. 1-Cyclopropyl-6-fluoro-7-(4-formylpiperazin-1-yl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid-d8 Data Sheet. Cat. No.: HY-W285163S. View Source
• [2] SynInnova Laboratories Inc. Ciprofloxacin-d8 HCl specifications. View Source

Matrix Effect Compensation: Demonstrated Recovery in Biological Matrices vs. Surrogate Standards

In a head-to-head method validation study, d8-Ciprofloxacin (structurally analogous deuterated fluoroquinolone) efficiently tracked matrix effects across diverse biological matrices (plasma, urine, bladder, kidney), meeting FDA acceptance criteria with a linear calibration range of 100-5000 ng/mL and r² ≥ 0.99 [1]. In contrast, surrogate internal standards (e.g., sarafloxacin, enalapril) produce calibration plots with lower correlation coefficients, demonstrating inadequate matrix effect compensation [2]. Deuterated internal standards mitigate ion suppression/enhancement effects that can cause up to 50% quantification error with surrogates [3].

Matrix Effect Compensation

Head-to-head

d8-IS: r² ≥ 0.99 (100–5000 ng/mL) vs Surrogate IS: lower correlation reported

Consistent matrix effect compensation across biological matrices

Validated in plasma, urine, bladder, kidney homogenates

Evidence Dimension	Calibration Linearity (r²) Across Matrices
Target Compound Data	r² ≥ 0.99 (100–5000 ng/mL) in plasma, urine, bladder, kidney using d8-IS
Comparator Or Baseline	Surrogate IS (sarafloxacin, enalapril) vs. D8-ciprofloxacin
Quantified Difference	Deuterated IS yields r² ≥ 0.99; surrogate IS plots show lower correlation (visual comparison in Fig. 3, ref 2)
Conditions	LC-MS/MS; protein precipitation; C18 column; MRM transitions

Why This Matters

Consistent matrix effect compensation ensures accurate quantification across biological replicates and study timepoints, reducing data variability and avoiding costly method re-validation.

• [1] Matta MK, et al. LC-MS/MS based quantitation of ciprofloxacin and its application to antimicrobial resistance study in Balb/c mouse plasma, urine, bladder and kidneys. Anal Methods. 2018;10:1237-1246. View Source
• [2] PMC6648383 Figure 3: Calibration plots for ciprofloxacin with different internal standards. View Source
• [3] Lindegardh N, et al. Stable isotope labeled internal standard does not always compensate for matrix effects. 2007. View Source

Regulatory and Method Validation Acceptance: Quantitative Requirement for SIL-IS in Bioanalytical Submissions

The European Medicines Agency (EMA) reports that over 90% of regulatory submissions incorporate stable isotope-labeled internal standards (SIL-IS), and has rejected studies relying on structurally dissimilar surrogate internal standards [1]. The FDA has issued 483 citations for inadequate tracking of internal standard response variations, a risk mitigated by deuterated IS use [1]. Procurement of a deuterated standard like Formyl Ciprofloxacin-d8 aligns with these regulatory expectations, directly supporting method robustness and reducing submission risk.

Regulatory Acceptance Context

Class-level

>90% of EMA submissions use SIL-IS

Supports regulatory-aligned method validation planning

Submission practice review; does not guarantee acceptance

Evidence Dimension	Regulatory Submission Acceptance Rate
Target Compound Data	SIL-IS use in >90% of EMA submissions; cited as best practice
Comparator Or Baseline	Surrogate (non-isotopic) internal standards
Quantified Difference	Regulatory rejection risk elevated for non-SIL-IS methods
Conditions	Bioanalytical method validation for LC-MS/MS assays

Why This Matters

Using a deuterated internal standard reduces regulatory hurdles and ensures compliance with current bioanalytical guidelines, directly impacting project timelines and costs.

• [1] KCAS Bio. The Value of Deuterated Internal Standards. 2017. View Source

Chromatographic Retention Time Alignment: Observed Differences Between Deuterated and Native Analogs

Deuterium-labeled internal standards exhibit slightly different LC retention times compared to their native analogues due to isotopic effects on hydrophobicity [1]. In an ID-LC-MS/MS study, this retention time shift caused a bias in isotope ratio measurements if co-eluting matrix interferences were not fully separated [1]. Optimizing LC conditions to separate deuterated standards from matrix components, rather than forcing co-elution, was necessary to achieve accurate quantification with relative expanded uncertainty of 1–5% in fortified meat samples [1].

Retention Time Shift

Head-to-head

Deuterated IS: slightly earlier elution vs Non-deuterated: later elution

LC optimization required to avoid isotope ratio bias

ID-LC-MS/MS study in meat matrix; C18 column

Evidence Dimension	Retention Time Difference
Target Compound Data	Slightly earlier elution observed for deuterated fluoroquinolone IS
Comparator Or Baseline	Non-deuterated native analyte
Quantified Difference	Uncorrected bias leading to inaccurate isotope ratios; corrected by LC optimization
Conditions	ID-LC-MS/MS; C18 column; positive ion mode; meat matrix

Why This Matters

Acknowledging and addressing this retention time shift is essential for method accuracy; procurement of a deuterated standard with defined chromatographic behavior allows analysts to implement optimized separations and avoid quantification errors.

• [1] Lee S, et al. Development of isotope dilution-liquid chromatography tandem mass spectrometry for the accurate determination of fluoroquinolones in animal meat products. J Chromatogr A. 2013;1277:35-41. View Source

Application-Specific Performance: Validated Quantification of Ciprofloxacin Metabolites and Impurities

Deuterated internal standards are essential for accurate quantification of low-abundance analytes like metabolites and impurities. A validated UHPLC-MS/MS method for ciprofloxacin and its metabolites (including formylciprofloxacin) in rat serum utilized deuterated internal standards to achieve precise measurements [1]. While this specific d8 compound is designed for Formyl Ciprofloxacin, its application parallels the demonstrated performance of d8-ciprofloxacin, which tracked matrix effects efficiently and enabled quantification across a wide dynamic range (100–5000 ng/mL) in multiple tissues [2].

Metabolite Quantification

Class-level

Supports low-level impurity and metabolite analysis

Critical for Formyl Ciprofloxacin research quantification

Performance inferred from d8-ciprofloxacin analogs

Evidence Dimension	Quantification Range and Accuracy in Metabolite Analysis
Target Compound Data	Enables quantification of Formyl Ciprofloxacin with similar performance characteristics
Comparator Or Baseline	Analytical method without matched deuterated IS
Quantified Difference	Increased confidence in low-level impurity/metabolite quantification
Conditions	LC-MS/MS; biological matrices; metabolite profiling

Why This Matters

For studies requiring precise measurement of Formyl Ciprofloxacin as a degradation product or metabolite, the availability of a specifically deuterated standard is critical for generating reliable quantitative data.

• [1] Vývoj UHPLC-MS/MS metody pro stanovení ciprofloxacinu a jeho čtyř metabolitů v krysím séru (Development of UHPLC-MS/MS method for determination of ciprofloxacin and its four metabolites in rat serum). 2021. View Source
• [2] Matta MK, et al. LC-MS/MS based quantitation of ciprofloxacin and its application to antimicrobial resistance study in Balb/c mouse plasma, urine, bladder and kidneys. Anal Methods. 2018;10:1237-1246. View Source

Recommended Application Scenarios for 1-Cyclopropyl-6-fluoro-7-(4-formylpiperazin-1-yl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid-d8 Based on Demonstrated Quantitative Performance

Accurate Quantification of Formyl Ciprofloxacin in Pharmaceutical Impurity Profiling and Stability Studies

This deuterated internal standard is essential for quantifying Formyl Ciprofloxacin, a known impurity and degradation product of ciprofloxacin, in pharmaceutical formulations and stability samples. Using the standard in an LC-MS/MS method ensures accurate, matrix-independent quantification, meeting ICH guidelines for impurity testing .

Bioanalytical Method Validation for Preclinical and Clinical Pharmacokinetic Studies

When Formyl Ciprofloxacin is a metabolite or co-administered substance of interest, this deuterated standard provides the necessary isotopic differentiation for robust method validation as per FDA and EMA bioanalytical guidelines. Its use mitigates matrix effects in complex biological samples (plasma, urine, tissues), enabling reliable pharmacokinetic parameter estimation [1].

Environmental Fate and Degradation Pathway Elucidation

In studies investigating the photolytic or environmental degradation of ciprofloxacin, this standard serves as a tracer to identify and quantify formyl ciprofloxacin among transformation products. Deuterated standards have been successfully employed to predict degradation pathways and identify novel products [2].

Quality Control and Reference Standard for Method Development in ANDA Submissions

The compound is suitable for use as a reference standard in analytical method development and quality control for Abbreviated New Drug Applications (ANDA). Its well-defined isotopic purity and mass characteristics support method transfer and regulatory compliance .

Application

Selection Property

Validation Focus

Pharmaceutical impurity profiling research

Isotope dilution MS compatibility

Matrix effect compensation review

Bioanalytical method validation for PK research

Matched deuterated internal standard

Accuracy and precision endpoint review

Environmental degradation pathway research

Tracer for transformation product identification

Isotopic differentiation for analyte specificity

Analytical method development and transfer support

Isotopic purity and mass characteristics

Regulatory dossier support context

• [1] Matta MK, et al. LC-MS/MS based quantitation of ciprofloxacin and its application to antimicrobial resistance study in Balb/c mouse plasma, urine, bladder and kidneys. Anal Methods. 2018;10:1237-1246. View Source
• [2] Salma A, et al. Dependence of transformation product formation on pH during photolytic and photocatalytic degradation of ciprofloxacin. J Hazard Mater. 2016;313:49-59. View Source